Cas no 934172-40-4 (5-Methyl-3-isoxazoleacetic Acid Methyl Ester)

• Product Name: 5-Methyl-3-isoxazoleacetic Acid Methyl Ester
• CAS No: 934172-40-4
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD18833816
• CID: 1020494
• PubChem ID: 45117967
• Update Time: 2025-04-20

5-Methyl-3-isoxazoleacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
• 934172-40-4
• methyl 2-(5-methyl-1,2-oxazol-3-yl)acetate
• 5-Methyl-3-isoxazoleacetic acid methyl ester
• Methyl2-(5-methylisoxazol-3-yl)acetate
• CS-0037672
• BFEXHCWYSBOWEK-UHFFFAOYSA-N
• (5-methyl-isoxazol-3-yl)-acetic acid methyl ester
• AM806365
• SCHEMBL2828069
• MFCD18833816
• W10286
• AKOS027255469
• Methyl 2-(5-methylisoxazol-3-yl)acetate
• AS-54819
• 3-Isoxazoleacetic acid, 5-methyl-, methyl ester
• 5-Methyl-3-isoxazoleacetic Acid Methyl Ester

• MDL： MFCD18833816
• Inchi： 1S/C7H9NO3/c1-5-3-6(8-11-5)4-7(9)10-2/h3H,4H2,1-2H3
• InChI Key： BFEXHCWYSBOWEK-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų